Cas no 1137456-13-3 (3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole)

• Product Name: 3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole
• CAS No: 1137456-13-3
• MF: C₉H₇BrFN₃
• MW: 256.074383974075
• MDL: MFCD34603168
• CID: 5156954
• Update Time: 2025-06-15

3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-BROMO-5-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE
• 3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole
• SY268699
• 5-(2-bromo-5-fluorophenyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-(2-bromo-5-fluorophenyl)-

• MDL： MFCD34603168
• Inchi： 1S/C9H7BrFN3/c10-7-2-1-5(11)3-6(7)8-4-9(12)14-13-8/h1-4H,(H3,12,13,14)
• InChI Key： KGASODHTCFOMCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=CC(N)=NN1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole

Introduction to 3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole (CAS No. 1137456-13-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-5-(2-bromo-5-fluorophenyl)pyrazole (CAS No. 1137456-13-3) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising biological activities. This compound, characterized by a pyrazole core substituted with an amino group at the 3-position and a bromo-fluorinated phenyl ring at the 5-position, exhibits unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole combines the inherent bioactivity of pyrazole derivatives with the electronic and steric influences of halogenated aromatic groups. Pyrazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition, receptor binding, and antimicrobial properties. The introduction of bromine and fluorine at the phenyl ring further modulates the compound’s reactivity, solubility, and interaction with biological targets, making it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of this compound as a lead molecule in addressing multifaceted therapeutic challenges. Studies have demonstrated its efficacy in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. For instance, research has shown that derivatives of 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole can interact with key enzymes such as kinases and phosphodiesterases, which are central to disease mechanisms.

The bromo-fluorinated phenyl ring in 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole plays a crucial role in enhancing binding affinity to biological targets. Halogen atoms are known to improve molecular interactions through halogen bonding, a non-covalent interaction that significantly contributes to drug-receptor affinity. The presence of both bromine and fluorine provides multiple interaction points with biological macromolecules, enabling fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability.

In the realm of material science, 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole has been explored for its potential in designing advanced materials with tailored electronic properties. The combination of nitrogen-rich heterocycles with halogenated aromatic systems creates a framework conducive to applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices. The electron-withdrawing nature of fluorine and bromine enhances charge transport properties, making this compound a candidate for optimizing performance in next-generation electronic components.

Emerging research also highlights the compound’s role in developing antimicrobial agents. The structural features of 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole allow it to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Preliminary studies have shown promising results against resistant strains of Gram-positive bacteria, suggesting its utility in combating emerging infectious diseases.

The synthesis of 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the bromo-fluorinated phenyl moiety efficiently. These synthetic strategies not only enhance yield but also provide opportunities for structural diversification through modular chemistry.

The growing interest in 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole underscores its significance as a building block in drug discovery pipelines. Pharmaceutical companies and academic institutions are increasingly leveraging this compound to develop novel small-molecule inhibitors targeting complex diseases. Its versatility allows for rapid derivatization into libraries of compounds for high-throughput screening (HTS), expediting the identification of lead candidates with optimized pharmacological profiles.

The compound’s potential extends beyond therapeutic applications into agrochemicals, where pyrazole derivatives are known for their herbicidal and pesticidal properties. By incorporating halogenated aromatic groups, researchers aim to enhance environmental stability while maintaining efficacy against unwanted vegetation or pests.

Future directions in the study of 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole include exploring its role in photodynamic therapy (PDT). The ability of halogenated pyrazoles to generate reactive oxygen species under light irradiation makes them candidates for developing photosensitizers that can selectively target diseased cells without harming healthy tissues.

The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline for compounds like 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole. Predictive models trained on large datasets help identify optimal substitution patterns on the pyrazole core that enhance binding affinity or modulate pharmacokinetic properties. This computational approach complements experimental efforts by prioritizing promising candidates for synthesis and validation.

In conclusion, 3-amino-5-(2-bromo-5-fluorophenyl)pyrazole (CAS No. 1137456-13-3) represents a structurally intriguing compound with broad applicability across chemical biology, medicinal chemistry, material science, and agrochemicals. Its unique combination of functional groups offers opportunities for developing innovative solutions to pressing scientific challenges while maintaining compliance with regulatory standards ensuring safety and efficacy.